3-bromo-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3-bromo-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H16BrN3O2/c20-16-8-4-7-15(13-16)19(25)21-11-12-23-18(24)10-9-17(22-23)14-5-2-1-3-6-14/h1-10,13H,11-12H2,(H,21,25)
• InChI Key: COCVGCDVVKHTEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C19H16BrN3O2
• Molecular Weight: 398.3 g/mol

Description

3-bromo-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemical research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Intermolecular Interactions and Structural Analysis The scientific research applications of compounds structurally related to 3-bromo-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide include the study of their intermolecular interactions through X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations. For instance, antipyrine derivatives like 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide have been synthesized and analyzed to understand the stabilization mechanisms in their crystal packing, mainly through hydrogen bonds and π-interactions, which are crucial for the development of new pharmaceutical compounds (Saeed et al., 2020).

Antimicrobial Activity Another area of research focuses on the synthesis and characterization of benzamide derivatives for evaluating their antimicrobial properties. Studies on substituted 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl) benzamide derivatives have revealed significant antibacterial and antifungal activities, providing insights into the potential therapeutic applications of these compounds (Vijaya Laxmi et al., 2019).

Pharmacological Activities Research into the pharmacological significance of bromoquinazolinone derivatives highlights their anti-inflammatory, analgesic, and antibacterial activities. Such studies not only demonstrate the therapeutic potential of these compounds but also guide the design of novel drugs with improved efficacy and safety profiles (Rajveer et al., 2010).

Synthesis and Characterization The synthesis and structural characterization of N-allyl-4-piperidyl benzamide derivatives, including CCR5 antagonists, represent another application area. These studies not only contribute to the development of new therapeutic agents targeting specific receptors but also enhance our understanding of the structure-activity relationships within this class of compounds (Cheng De-ju, 2014).